Cas no 952-47-6 (2-Phenylazo-4-methylphenol)

• Product Name: 2-Phenylazo-4-methylphenol
• CAS No: 952-47-6
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• MDL: MFCD00045788
• CID: 804517
• PubChem ID: 87574398
• Update Time: 2025-04-19

2-Phenylazo-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol,4-methyl-2-(2-phenyldiazenyl)-
• 2-Phenylazo-4-methylphenol
• 4-Methyl-2-(phenyldiazenyl)phenol
• 2-Hydroxy-5-methylazobenzene
• 4-Methyl-2-phenylazophenol
• 2-Phenylazo-p-cresol
• Phenol, 4-methyl-2-(phenylazo)-
• Oil Yellow APC
• p-Cresol, 2-(phenylazo)-
• 4-METHYL-2-(PHENYLAZO)PHENOL
• 4-Methyl-2-[(E)-phenyldiazenyl]phenol
• (E)-4-methyl-2-(phenyldiazenyl)phenol
• C.I. 11850
• NSC85564
• 5-Methylazobenzen-2-ol
• NCIOpen2_005061
• NJOXSODFMZIZJD-CCEZHUSRSA-N
• (6E)-4-methyl-6-(phenylhydrazinylidene)cy
• (6E)-4-methyl-6-(phenylhydrazono)cyclohexa-2,4-dien-1-one
• NS00124476
• 4-methyl-2-phenyldiazenylphenol
• MFCD00045788
• AS-14278
• NSC-85564
• DTXSID50870816
• P0145
• (6E)-4-methyl-6-(phenylhydrazono)cyclohexa-2,4-dien-1-one;2-Phenylazo-4-methylphenol
• NSC 85564
• A845248
• AKOS000114206
• D91912
• 952-47-6
• CS-0458229
• AKOS025311144
• SCHEMBL1275966
• CHEMBL5280834
• STL086058
• BDBM50417138
• BBL023758
• 4-methyl-6-(2-phenylhydrazin-1-ylidene)cyclohexa-2,4-dien-1-one
• NJOXSODFMZIZJD-UHFFFAOYSA-N
• 4-methyl-2-[(E)-phenylazo]phenol
• DB-057570
• ALBB-026757

• MDL： MFCD00045788
• Inchi： 1S/C13H12N2O/c1-10-7-8-13(16)12(9-10)15-14-11-5-3-2-4-6-11/h2-9,16H,1H3/b15-14+
• InChI Key： NJOXSODFMZIZJD-CCEZHUSRSA-N
• SMILES： OC1C=CC(C)=CC=1/N=N/C1C=CC=CC=1

Computed Properties

• Exact Mass: 212.09500
• Monoisotopic Mass: 212.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.4
• Topological Polar Surface Area: 45

Experimental Properties

• Color/Form: Golden flake crystal. It can sublime and volatilize with water vapor
• Density: 1.1128 (rough estimate)
• Melting Point: 105.0 to 109.0 deg-C
• Boiling Point: 352.09°C (rough estimate)
• Flash Point: 236.2±15.2 °C
• Refractive Index: 1.6920 (estimate)
• PSA: 44.95000
• LogP: 4.11600
• Solubility: Soluble in ethanol \ ether \ chloroform and dilute alkaline solution, soluble in concentrated sulfuric acid, the solution is brown
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Phenylazo-4-methylphenol Security Information

• Signal Word：Danger
• Hazard Statement： H302; H315; H318; H335; H411
• Warning Statement： P261; P264; P270; P271; P273; P280; P301+P312; P302+P352; P304+P340; P305+P351+P338; P310; P321; P330; P332+P313; P362; P391; P403+P233; P405; P501
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：Store at room temperature